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Compound of Interest

Compound Name: 1-(Chloroacetyl)azocane

CAS No.: 14368-26-4

Cat. No.: B1285578 Get Quote

Application Notes and Protocols for Researchers, Scientists, and Drug Development

Professionals

Introduction: Unlocking the Potential of a
Bifunctional Scaffold
In the landscape of modern organic synthesis and drug discovery, the strategic incorporation of

unique structural motifs is paramount to accessing novel chemical space and developing next-

generation therapeutics. 1-(Chloroacetyl)azocane, a bifunctional molecule featuring a reactive

chloroacetyl group appended to a flexible, medium-sized azocane ring, represents a powerful

and underexplored building block for the construction of complex molecular architectures. The

chloroacetyl moiety serves as a versatile electrophilic handle for a wide array of nucleophilic

substitution reactions, while the eight-membered azocane scaffold can impart desirable

physicochemical properties, such as improved solubility and metabolic stability, to target

molecules. This guide provides a comprehensive overview of the synthesis, characterization,

and synthetic applications of 1-(chloroacetyl)azocane, complete with detailed experimental

protocols to empower researchers in their synthetic endeavors.

The presence of the α-chloroamide functionality is a key feature in numerous biologically active

compounds and is a valuable precursor for the synthesis of a diverse range of heterocyclic

systems.[1] The strategic use of such building blocks is crucial in medicinal chemistry for the

rapid generation of compound libraries for screening and lead optimization.[2] This document
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will detail the preparation of 1-(chloroacetyl)azocane and explore its potential in the synthesis

of more complex structures, providing a foundation for its use in drug development and

materials science.

Physicochemical Properties
A clear understanding of the fundamental properties of 1-(chloroacetyl)azocane is essential

for its effective use in synthesis.

Property Value Source

CAS Number 14368-26-4

Molecular Formula C₉H₁₆ClNO

Molecular Weight 189.68 g/mol

Appearance
Predicted: Colorless to pale

yellow oil or low-melting solid
-

Synthesis and Characterization
The synthesis of 1-(chloroacetyl)azocane is a straightforward N-acylation reaction between

azocane and chloroacetyl chloride. This reaction is analogous to the well-established Schotten-

Baumann conditions and similar procedures used in the synthesis of other N-chloroacetylated

amines, such as the precursor to the local anesthetic lidocaine.[2][3]

Reaction Scheme
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Reactants

Products

Azocane

1-(Chloroacetyl)azocane

+

Chloroacetyl Chloride

HCl

Base (e.g., Triethylamine)

Solvent (e.g., Dichloromethane)

1-(Chloroacetyl)azocane

Azocane-based Derivative

SN2 Reaction

Nucleophile (Nu-H)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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